Cas no 1805353-50-7 (Ethyl 2-cyano-4-(difluoromethyl)-6-hydroxypyridine-3-carboxylate)

• Product Name: Ethyl 2-cyano-4-(difluoromethyl)-6-hydroxypyridine-3-carboxylate
• CAS No: 1805353-50-7
• MF: C₁₀H₈F₂N₂O₃
• MW: 242.178929328918
• CID: 4873398
• Update Time: 2025-11-04

Ethyl 2-cyano-4-(difluoromethyl)-6-hydroxypyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-4-(difluoromethyl)-6-hydroxypyridine-3-carboxylate

• Inchi： 1S/C10H8F2N2O3/c1-2-17-10(16)8-5(9(11)12)3-7(15)14-6(8)4-13/h3,9H,2H2,1H3,(H,14,15)
• InChI Key： NZKJERGHNGSSCS-UHFFFAOYSA-N
• SMILES： FC(C1=CC(NC(C#N)=C1C(=O)OCC)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 471
• XLogP3: 0.2
• Topological Polar Surface Area: 79.2

Additional information on Ethyl 2-cyano-4-(difluoromethyl)-6-hydroxypyridine-3-carboxylate

Recent Advances in the Study of Ethyl 2-cyano-4-(difluoromethyl)-6-hydroxypyridine-3-carboxylate (CAS: 1805353-50-7)

Ethyl 2-cyano-4-(difluoromethyl)-6-hydroxypyridine-3-carboxylate (CAS: 1805353-50-7) is a pyridine derivative that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its unique difluoromethyl and cyano functional groups, has been the subject of several studies aimed at exploring its synthetic utility, biological activity, and pharmacological properties. The following research brief provides an overview of the latest findings related to this compound, highlighting its significance in current scientific investigations.

Recent studies have focused on the synthesis and structural modification of Ethyl 2-cyano-4-(difluoromethyl)-6-hydroxypyridine-3-carboxylate to enhance its biological activity. Researchers have employed advanced synthetic techniques, such as microwave-assisted synthesis and catalytic fluorination, to optimize the yield and purity of the compound. These efforts have led to the development of more efficient and scalable synthetic routes, which are critical for its potential industrial applications. Additionally, the compound's stability under various physiological conditions has been investigated, providing valuable insights into its suitability as a drug candidate.

The biological activity of Ethyl 2-cyano-4-(difluoromethyl)-6-hydroxypyridine-3-carboxylate has been evaluated in several in vitro and in vivo models. Preliminary results suggest that the compound exhibits promising antimicrobial and anti-inflammatory properties. For instance, it has shown inhibitory effects against a range of bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA), which is a significant finding given the growing concern over antibiotic resistance. Furthermore, its anti-inflammatory activity has been linked to the modulation of key signaling pathways, such as the NF-κB pathway, which plays a central role in inflammation and immune responses.

In the context of medicinal chemistry, Ethyl 2-cyano-4-(difluoromethyl)-6-hydroxypyridine-3-carboxylate has been explored as a scaffold for the design of novel therapeutic agents. Its structural features, including the presence of a hydroxyl group and a cyano moiety, make it a versatile intermediate for the synthesis of more complex molecules. Recent studies have demonstrated its utility in the development of kinase inhibitors, which are of particular interest in cancer therapy. The compound's ability to interact with specific kinase targets has been validated through molecular docking studies and enzymatic assays, paving the way for further optimization and preclinical testing.

Despite these promising findings, challenges remain in the development of Ethyl 2-cyano-4-(difluoromethyl)-6-hydroxypyridine-3-carboxylate as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive pharmacokinetic and toxicological studies. Future research directions may include the exploration of prodrug strategies to improve its delivery and efficacy, as well as the investigation of its potential applications in other therapeutic areas, such as neurodegenerative diseases and metabolic disorders.

In conclusion, Ethyl 2-cyano-4-(difluoromethyl)-6-hydroxypyridine-3-carboxylate (CAS: 1805353-50-7) represents a promising compound with diverse applications in chemical biology and medicinal chemistry. Its unique structural features and biological activity make it a valuable subject of ongoing research. Continued efforts to optimize its synthesis, elucidate its mechanism of action, and evaluate its therapeutic potential will be essential for its future development and translation into clinical applications. This research brief underscores the importance of this compound in advancing our understanding of pyridine-based therapeutics and highlights the need for further interdisciplinary collaboration to fully realize its potential.